Cas no 70873-46-0 (Acetic acid, cyano-, 2-ethoxy-2-oxoethyl ester)

Acetic acid, cyano-, 2-ethoxy-2-oxoethyl ester structure
70873-46-0 structure
Product Name:Acetic acid, cyano-, 2-ethoxy-2-oxoethyl ester
CAS No:70873-46-0
MF:C7H9NO4
MW:171.150662183762
CID:531073
PubChem ID:12483638
Update Time:2025-04-19

Acetic acid, cyano-, 2-ethoxy-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, cyano-, 2-ethoxy-2-oxoethyl ester
    • (2-ethoxy-2-oxoethyl) 2-cyanoacetate
    • 2-Ethoxy-2-oxoethyl cyanoacetate
    • SCHEMBL10836027
    • 70873-46-0
    • DTXSID90499949
    • Inchi: 1S/C7H9NO4/c1-2-11-7(10)5-12-6(9)3-4-8/h2-3,5H2,1H3
    • InChI Key: JJLBBFONLJUEKL-UHFFFAOYSA-N
    • SMILES: O(C(COC(CC#N)=O)=O)CC

Computed Properties

  • Exact Mass: 171.05315777g/mol
  • Monoisotopic Mass: 171.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 76.4Ų
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